Cas no 1118821-68-3 (2-{5-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}propanamide)

• Product Name: 2-{5-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}propanamide
• CAS No: 1118821-68-3
• MF: C₁₂H₁₂FN₃OS
• MW: 265.306584358215
• CID: 5215338
• PubChem ID: 45847748
• Update Time: 2026-03-06

2-{5-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}propanamide Chemical and Physical Properties

Names and Identifiers

• Propanamide, 2-[[5-(4-fluorophenyl)-1H-imidazol-2-yl]thio]-
• 2-{[5-(4-fluorophenyl)-1h-imidazol-2-yl]sulfanyl}propanamide
• 2-{5-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}propanamide

• Inchi： 1S/C12H12FN3OS/c1-7(11(14)17)18-12-15-6-10(16-12)8-2-4-9(13)5-3-8/h2-7H,1H3,(H2,14,17)(H,15,16)
• InChI Key： LSYAENDFRBMMPA-UHFFFAOYSA-N
• SMILES： C(N)(=O)C(SC1NC(C2=CC=C(F)C=C2)=CN=1)C

Additional information on 2-{5-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}propanamide

Introduction to 2-{5-(4-Fluorophenyl)-1H-imidazol-2-ylsulfanyl}propanamide (CAS No. 1118821-68-3)

2-{5-(4-Fluorophenyl)-1H-imidazol-2-ylsulfanyl}propanamide, with the CAS number 1118821-68-3, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazole derivatives and is characterized by its unique structural features, including a fluorinated phenyl group and a sulfanyl linkage. These structural elements contribute to its potential therapeutic applications, particularly in the areas of neurology and oncology.

The chemical structure of 2-{5-(4-Fluorophenyl)-1H-imidazol-2-ylsulfanyl}propanamide consists of a propanamide moiety attached to an imidazole ring, which is further substituted with a 4-fluorophenyl group via a sulfanyl bridge. The presence of the fluorine atom in the phenyl ring imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic profile. The sulfanyl linkage, on the other hand, can enhance the compound's reactivity and binding affinity to specific protein targets.

In recent years, there has been a growing interest in the development of imidazole derivatives for their potential therapeutic benefits. Imidazoles are known for their broad spectrum of biological activities, including antifungal, antiviral, and anti-inflammatory properties. The introduction of fluorine atoms into these molecules can further modulate their pharmacological properties, making them attractive candidates for drug discovery and development.

2-{5-(4-Fluorophenyl)-1H-imidazol-2-ylsulfanyl}propanamide has been studied for its potential as a neuroprotective agent. Research has shown that this compound can exert neuroprotective effects by modulating various signaling pathways involved in neuronal survival and function. For instance, it has been reported to inhibit the activation of microglia and astrocytes, which are key players in neuroinflammation. By reducing neuroinflammatory responses, this compound may help mitigate neuronal damage and promote neuroregeneration.

Beyond its neuroprotective properties, 2-{5-(4-Fluorophenyl)-1H-imidazol-2-ylsulfanyl}propanamide has also shown promise in cancer research. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of cell cycle progression and the activation of pro-apoptotic signaling pathways. These findings suggest that 2-{5-(4-Fluorophenyl)-1H-imidazol-2-ylsulfanyl}propanamide may have potential as an anticancer agent.

The pharmacokinetic properties of 2-{5-(4-Fluorophenyl)-1H-imidazol-2-ylsulfanyl}propanamide have also been investigated to assess its suitability for therapeutic applications. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and can readily cross the blood-brain barrier, which is crucial for its neuroprotective effects. Additionally, it demonstrates low toxicity in animal models, making it a promising candidate for further clinical development.

In terms of clinical applications, 2-{5-(4-Fluorophenyl)-1H-imidazol-2-ylsulfanyl}propanamide is currently being evaluated in several preclinical studies for its potential use in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. These studies aim to elucidate the mechanisms by which this compound exerts its neuroprotective effects and to assess its safety and efficacy in animal models of these diseases.

Beyond neurological disorders, there is ongoing research into the potential use of 2-{5-(4-Fluorophenyl)-1H-imidazol-2-ylsulfanyl}propanamide as an anticancer agent. Clinical trials are being planned to evaluate its safety and efficacy in patients with various types of cancer. These trials will provide valuable insights into the therapeutic potential of this compound and may pave the way for its approval as a new drug.

In conclusion, 2-{5-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}propanamide (CAS No. 1118821-68-3) is a promising compound with diverse biological activities and therapeutic potential. Its unique structural features make it an attractive candidate for further research and development in the fields of neurology and oncology. As more studies are conducted to elucidate its mechanisms of action and evaluate its safety and efficacy, it is likely that this compound will play an important role in advancing our understanding of these complex diseases and improving patient outcomes.